![molecular formula C16H14BrN3O3S B3605794 5-bromo-N-[2-(butyrylamino)-1,3-benzothiazol-6-yl]-2-furamide](/img/structure/B3605794.png)
5-bromo-N-[2-(butyrylamino)-1,3-benzothiazol-6-yl]-2-furamide
Overview
Description
5-bromo-N-[2-(butyrylamino)-1,3-benzothiazol-6-yl]-2-furamide, also known as BBF 2066, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. BBF 2066 is a furamide derivative of benzothiazole, and it has been found to exhibit interesting biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 5-bromo-N-[2-(butyrylamino)-1,3-benzothiazol-6-yl]-2-furamide 2066 is not fully understood, but it is believed to involve the inhibition of protein tyrosine phosphatases. These enzymes play a key role in the regulation of cellular signaling pathways, and their inhibition can lead to the activation of downstream signaling pathways, which can result in various physiological effects.
Biochemical and Physiological Effects:
5-bromo-N-[2-(butyrylamino)-1,3-benzothiazol-6-yl]-2-furamide 2066 has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cell lines, induce apoptosis (programmed cell death), and inhibit the activity of protein tyrosine phosphatases. 5-bromo-N-[2-(butyrylamino)-1,3-benzothiazol-6-yl]-2-furamide 2066 has also been found to exhibit anti-inflammatory properties and has been shown to reduce the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the advantages of using 5-bromo-N-[2-(butyrylamino)-1,3-benzothiazol-6-yl]-2-furamide 2066 in lab experiments is its ability to inhibit the activity of protein tyrosine phosphatases, which can lead to the activation of downstream signaling pathways. This can be useful in various research fields, such as cancer research. However, one of the limitations of using 5-bromo-N-[2-(butyrylamino)-1,3-benzothiazol-6-yl]-2-furamide 2066 is its potential toxicity and side effects, which can affect the results of lab experiments.
Future Directions
There are various future directions that can be explored with 5-bromo-N-[2-(butyrylamino)-1,3-benzothiazol-6-yl]-2-furamide 2066. One potential direction is to further investigate its mechanism of action and its potential applications in cancer research. Another direction is to explore its anti-inflammatory properties and its potential use in the treatment of inflammatory diseases. Additionally, the toxicity and side effects of 5-bromo-N-[2-(butyrylamino)-1,3-benzothiazol-6-yl]-2-furamide 2066 can be further studied to determine its safety for use in lab experiments and potential clinical applications.
Conclusion:
5-bromo-N-[2-(butyrylamino)-1,3-benzothiazol-6-yl]-2-furamide 2066 is a chemical compound that has gained attention in the scientific community due to its potential applications in research. It has been found to exhibit interesting biochemical and physiological effects, including the inhibition of protein tyrosine phosphatases and the inhibition of cancer cell growth. While there are advantages and limitations to using 5-bromo-N-[2-(butyrylamino)-1,3-benzothiazol-6-yl]-2-furamide 2066 in lab experiments, there are various future directions that can be explored to further understand its potential applications in various research fields.
Scientific Research Applications
5-bromo-N-[2-(butyrylamino)-1,3-benzothiazol-6-yl]-2-furamide 2066 has been found to exhibit interesting properties that make it a potential candidate for research in various fields. It has been shown to inhibit the activity of protein tyrosine phosphatases, which are enzymes that play a key role in the regulation of cellular signaling pathways. 5-bromo-N-[2-(butyrylamino)-1,3-benzothiazol-6-yl]-2-furamide 2066 has also been found to inhibit the growth of various cancer cell lines, making it a potential candidate for cancer research.
properties
IUPAC Name |
5-bromo-N-[2-(butanoylamino)-1,3-benzothiazol-6-yl]furan-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14BrN3O3S/c1-2-3-14(21)20-16-19-10-5-4-9(8-12(10)24-16)18-15(22)11-6-7-13(17)23-11/h4-8H,2-3H2,1H3,(H,18,22)(H,19,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLDVJBIPWVLAQQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NC1=NC2=C(S1)C=C(C=C2)NC(=O)C3=CC=C(O3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14BrN3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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